molecular formula C18H26N2O3 B248137 Ethyl 1-[3-oxo-3-(3-toluidino)propyl]-4-piperidinecarboxylate

Ethyl 1-[3-oxo-3-(3-toluidino)propyl]-4-piperidinecarboxylate

Cat. No. B248137
M. Wt: 318.4 g/mol
InChI Key: PRHATROIFVWIAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 1-[3-oxo-3-(3-toluidino)propyl]-4-piperidinecarboxylate is a chemical compound that belongs to the class of piperidine carboxylates. It is commonly referred to as EPPP and has been extensively studied for its potential applications in scientific research. EPPP is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

EPPP acts as a potent and selective inhibitor of the dopamine transporter. It binds to the transporter protein and prevents the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine levels in the brain. This increase in dopamine levels is thought to be responsible for the therapeutic effects of EPPP in the treatment of neurological disorders.
Biochemical and physiological effects:
EPPP has been shown to have a number of biochemical and physiological effects. In addition to its effects on dopamine levels, EPPP has also been shown to affect the levels of other neurotransmitters such as norepinephrine and serotonin. It has also been shown to have effects on the release of hormones such as prolactin.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPP for lab experiments is its potency and selectivity for the dopamine transporter. This makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one limitation of EPPP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EPPP. One area of interest is the development of new and more potent inhibitors of the dopamine transporter based on the structure of EPPP. Another area of interest is the study of the long-term effects of EPPP on the brain and its potential for addiction and abuse. Finally, there is also interest in the use of EPPP as a tool for studying the role of dopamine in other physiological processes such as reward and motivation.
Conclusion:
In conclusion, EPPP is a chemical compound that has been extensively studied for its potential applications in scientific research. It acts as a potent and selective inhibitor of the dopamine transporter and has been shown to have a number of biochemical and physiological effects. While EPPP has some limitations, it remains a useful tool for studying the role of dopamine in various neurological disorders and has several potential future directions for research.

Synthesis Methods

EPPP can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 3-toluidine, ethyl acetoacetate, and piperidine in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

EPPP has been extensively studied for its potential applications in scientific research. One of the most notable applications of EPPP is in the field of neuroscience. It has been shown to act as a potent and selective inhibitor of the dopamine transporter, which is a key target for the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).

properties

Product Name

Ethyl 1-[3-oxo-3-(3-toluidino)propyl]-4-piperidinecarboxylate

Molecular Formula

C18H26N2O3

Molecular Weight

318.4 g/mol

IUPAC Name

ethyl 1-[3-(3-methylanilino)-3-oxopropyl]piperidine-4-carboxylate

InChI

InChI=1S/C18H26N2O3/c1-3-23-18(22)15-7-10-20(11-8-15)12-9-17(21)19-16-6-4-5-14(2)13-16/h4-6,13,15H,3,7-12H2,1-2H3,(H,19,21)

InChI Key

PRHATROIFVWIAH-UHFFFAOYSA-N

SMILES

CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC=CC(=C2)C

Canonical SMILES

CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC=CC(=C2)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.